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Compound of Interest

Compound Name: Methyl isocyanoacetate

Cat. No.: B046415 Get Quote

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of the safety and handling of chemical reagents is paramount. This technical

guide provides a detailed overview of the material safety data for methyl isocyanoacetate, a

versatile reagent used in organic synthesis. The information is compiled from various safety

data sheets (SDS) to ensure a thorough and reliable resource.

Chemical Identification and Physical Properties
Methyl isocyanoacetate is an organic compound utilized in various chemical reactions,

including the synthesis of oxazolines and in Ugi condensation reactions.[1][2] It is crucial to

distinguish it from the highly toxic and volatile compound, methyl isocyanate.

Table 1: Physical and Chemical Properties of Methyl Isocyanoacetate
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Property Value Reference

Molecular Formula C4H5NO2 [1][3][4]

Molecular Weight 99.09 g/mol [1][3][4]

Appearance Clear yellow to brown liquid [3][5]

Odor Pungent [5]

Boiling Point 75 - 76 °C @ 10-13 mmHg [1][3][5]

Density 1.090 g/mL at 25 °C [1][5]

Refractive Index n20/D 1.417 [1]

Flash Point 84 °C (183.2 °F) - closed cup [1][5]

Solubility
Miscible with organic solvents;

slightly miscible with water.
[2]

Storage Temperature 2-8°C [1][3]

Hazard Identification and Classification
Methyl isocyanoacetate is classified as a hazardous substance.[5] Understanding its specific

hazards is critical for safe handling.

Table 2: Hazard Classifications for Methyl Isocyanoacetate
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Hazard Class Category Hazard Statement Reference

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[1]

Acute Toxicity, Dermal 4
H312: Harmful in

contact with skin
[1]

Acute Toxicity,

Inhalation
4

H332: Harmful if

inhaled
[1]

Skin

Corrosion/Irritation
1B

H314: Causes severe

skin burns and eye

damage

[1][5]

Serious Eye

Damage/Irritation
1

H314: Causes severe

skin burns and eye

damage

[1][5]

Flammable Liquids 4 Combustible liquid [5]

The signal word for methyl isocyanoacetate is "Danger".[1][5]

Experimental Protocols: Safe Handling and
Emergency Procedures
Adherence to strict experimental protocols is essential when working with methyl
isocyanoacetate to minimize exposure and prevent accidents.

3.1. Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety glasses or goggles.[3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

Respiratory Protection: Use only in a well-ventilated area or with local exhaust ventilation.[3]

[5] In case of inadequate ventilation, wear a suitable respirator.[3]

3.2. Handling and Storage
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Handling: Wash hands and any exposed skin thoroughly after handling.[5] Do not eat, drink,

or smoke when using this product.[5] Avoid breathing vapors or mists.[5]

Storage: Store in a cool, dry, and well-ventilated place.[3][5] Keep the container tightly closed

when not in use.[3] Store locked up and away from incompatible materials such as strong

oxidizing agents, strong acids, and strong bases.[3][5] The recommended storage

temperature is 2-8°C.[1][3]

3.3. First-Aid Measures

Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable

for breathing.[5] Seek immediate medical attention.[5]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.

[5] Wash off immediately with soap and plenty of water.[5] Seek immediate medical attention.

[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[5] Seek immediate medical attention.[5]

Ingestion: Rinse mouth. Do NOT induce vomiting.[5] Immediately call a POISON CENTER or

doctor/physician.[5]

3.4. Fire-Fighting Measures

Suitable Extinguishing Media: Use CO2, dry chemical, or foam for extinction.[5]

Specific Hazards: Combustible liquid.[5] Containers may explode when heated.[5]

Hazardous decomposition products include nitrogen oxides, carbon monoxide, and carbon

dioxide.[5]

3.5. Accidental Release Measures

Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment.[3]

Environmental Precautions: Do not let this chemical enter the environment.[3]
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Methods for Cleaning Up: Absorb the spill with inert material and dispose of it in accordance

with federal, state, and local regulations.[3]

Toxicological Information
The toxicological properties of methyl isocyanoacetate have not been fully investigated.[3][5]

However, it is known to be harmful if swallowed, in contact with skin, or if inhaled, and it causes

severe skin burns and eye damage.[1][5]

Diagram 1: Logical Relationship of Hazard Exposure and First Aid

Exposure Route First-Aid Response

Inhalation Move to Fresh Air

Skin Contact Remove Clothing, Rinse Skin

Eye Contact Rinse Eyes

Ingestion Rinse Mouth, Do Not Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-aid response to different exposure routes of methyl isocyanoacetate.

Stability and Reactivity
Chemical Stability: Stable under normal temperatures and pressures.[3]

Conditions to Avoid: Heat, flames, sparks, and exposure to light may affect product quality.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://georganics.sk/wp-content/uploads/2021/05/Methyl-2-isocyanoacetate.pdf
https://www.benchchem.com/product/b046415?utm_src=pdf-body
https://georganics.sk/wp-content/uploads/2021/05/Methyl-2-isocyanoacetate.pdf
https://www.fishersci.com/store/msds?partNumber=AC219000050&productDescription=METHYL+ISOCYANOACETATE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/238880
https://www.fishersci.com/store/msds?partNumber=AC219000050&productDescription=METHYL+ISOCYANOACETATE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b046415?utm_src=pdf-body-img
https://www.benchchem.com/product/b046415?utm_src=pdf-body
https://georganics.sk/wp-content/uploads/2021/05/Methyl-2-isocyanoacetate.pdf
https://georganics.sk/wp-content/uploads/2021/05/Methyl-2-isocyanoacetate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, and metals.[3]

[5]

Hazardous Decomposition Products: Carbon oxides and nitrogen oxides.[3]

Diagram 2: Experimental Workflow for Safe Handling

Start: Handling Methyl Isocyanoacetate
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(Fume Hood)
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Perform Reaction

Dispose of Waste Properly

Clean Work Area

Remove and Dispose of PPE

Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of methyl isocyanoacetate.

This guide provides a foundational understanding of the material safety of methyl
isocyanoacetate. It is imperative for all personnel to read and understand the specific Safety

Data Sheet provided by the manufacturer before handling this chemical. Always prioritize

safety and adhere to established laboratory protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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